Cas no 1133442-72-4 ((1S,5S,7S,8R,9S)-7-acetoxy-10-[beta-(acetoxy)isovaleroxy]-1,11-diisovaleroxy-5,6-dihydrovaltrate hydrin)

• Product Name: (1S,5S,7S,8R,9S)-7-acetoxy-10-[beta-(acetoxy)isovaleroxy]-1,11-diisovaleroxy-5,6-dihydrovaltrate hydrin
• CAS No: 1133442-72-4
• MF: C₂₉H₄₄O₁₂
• MW: 584.652470588684
• CID: 1995188
• PubChem ID: 42640469
• Update Time: 2025-04-21

(1S,5S,7S,8R,9S)-7-acetoxy-10-[beta-(acetoxy)isovaleroxy]-1,11-diisovaleroxy-5,6-dihydrovaltrate hydrin Chemical and Physical Properties

Names and Identifiers

• (1S,5S,7S,8R,9S)-7-acetoxy-10-[beta-(acetoxy)isovaleroxy]-1,11-diisovaleroxy-5,6-dihydrovaltrate hydrin
• jatamanvaltrate F
• (-)-Jatamanvaltrate F
• ((1S,4aS,6S,7R,7aS)-6-acetyloxy-7-hydroxy-1-(3-methylbutanoyloxy)-4-(3-methylbutanoyloxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta(c)pyran-7-yl)methyl 3-acetyloxy-3-methylbutanoate
• CHEMBL540155
• JATAMANVALTRic acid F
• [(1S,4aS,6S,7R,7aS)-6-acetyloxy-7-hydroxy-1-(3-methylbutanoyloxy)-4-(3-methylbutanoyloxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7-yl]methyl 3-acetyloxy-3-methylbutanoate
• 1133442-72-4

• Inchi： 1S/C29H44O12/c1-16(2)9-23(32)36-13-20-14-37-27(40-24(33)10-17(3)4)26-21(20)11-22(39-18(5)30)29(26,35)15-38-25(34)12-28(7,8)41-19(6)31/h14,16-17,21-22,26-27,35H,9-13,15H2,1-8H3
• InChI Key： QZOHYBQLEGSTNQ-UHFFFAOYSA-N
• SMILES： CC(CC(OCC1C2CC(C(C2C(OC(CC(C)C)=O)OC=1)(COC(CC(OC(=O)C)(C)C)=O)O)OC(=O)C)=O)C

Computed Properties

• Exact Mass: 584.28327683Da
• Monoisotopic Mass: 584.28327683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 18
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.585
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives